Cas no 2228389-47-5 (5-Ethynyl-4-methylpyrimidine)

• Product Name: 5-Ethynyl-4-methylpyrimidine
• CAS No: 2228389-47-5
• MF: C₇H₆N₂
• MW: 118.135941028595
• CID: 5951863
• PubChem ID: 165626449
• Update Time: 2025-06-08

5-Ethynyl-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Ethynyl-4-methylpyrimidine
• EN300-1763917
• 2228389-47-5

• Inchi： 1S/C7H6N2/c1-3-7-4-8-5-9-6(7)2/h1,4-5H,2H3
• InChI Key： YFBDGGRMNKBGOV-UHFFFAOYSA-N
• SMILES： C1=NC=C(C#C)C(C)=N1

Computed Properties

• Exact Mass: 118.053098200g/mol
• Monoisotopic Mass: 118.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 211.5±28.0 °C(Predicted)
• pka: 0.72±0.16(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 5-Ethynyl-4-methylpyrimidine

Professional Introduction to 5-Ethynyl-4-methylpyrimidine (CAS No. 2228389-47-5)

5-Ethynyl-4-methylpyrimidine, with the chemical formula C₆H₅N₃ and CAS number 2228389-47-5, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine family, which is well-known for its diverse biological activities and its role as a key structural motif in numerous pharmacologically active agents.

The structural integrity of 5-Ethynyl-4-methylpyrimidine is characterized by the presence of an ethynyl group at the 5-position and a methyl group at the 4-position of the pyrimidine ring. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a versatile intermediate in synthetic chemistry. The ethynyl functionality, in particular, serves as a valuable handle for further chemical modifications, enabling the construction of more complex molecular architectures.

In recent years, 5-Ethynyl-4-methylpyrimidine has been extensively studied for its potential applications in drug discovery and development. Its pyrimidine core is a common scaffold in nucleoside analogs, which are known for their efficacy in treating various diseases, including viral infections and cancer. The ethynyl group provides a site for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing biaryl structures and other complex organic molecules.

One of the most compelling aspects of 5-Ethynyl-4-methylpyrimidine is its role in the synthesis of antiviral agents. Pyrimidine derivatives have shown promise in inhibiting viral replication by targeting essential enzymes involved in viral metabolism. For instance, studies have demonstrated that compounds incorporating the 5-ethynylpyrimidine moiety can effectively interfere with the replication cycle of certain RNA viruses. This has spurred interest in developing novel antiviral drugs based on this scaffold, with 5-Ethynyl-4-methylpyrimidine serving as a key precursor.

Moreover, 5-Ethynyl-4-methylpyrimidine has been explored in the development of anticancer therapies. The pyrimidine ring is a common component of kinase inhibitors, which are designed to disrupt signaling pathways that promote tumor growth. By leveraging the reactivity of the ethynyl group, researchers have been able to introduce diverse functional groups into the pyrimidine core, leading to the discovery of several potent inhibitors. These inhibitors have shown preclinical efficacy against various types of cancer cells, highlighting the therapeutic potential of this compound.

The synthetic utility of 5-Ethynyl-4-methylpyrimidine extends beyond pharmaceutical applications. It has been utilized in materials science, particularly in the synthesis of organic semiconductors and luminescent materials. The ability to incorporate this compound into polymers and small molecules has led to the development of novel materials with enhanced electronic properties. These materials are being explored for use in flexible electronics, optoelectronic devices, and sensors.

Recent advances in computational chemistry have further enhanced our understanding of 5-Ethynyl-4-methylpyrimidine's reactivity and mechanism of action. High-throughput virtual screening techniques have been employed to identify new derivatives with improved biological activity. These computational approaches have significantly accelerated the drug discovery process by allowing researchers to predict the properties of potential drug candidates before synthesizing them.

In conclusion, 5-Ethynyl-4-methylpyrimidine (CAS No. 2228389-47-5) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique structural features make it an invaluable building block for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, its importance in modern chemistry is only likely to grow.